Cas no 865305-08-4 (5-bromo-4-methoxy-2-(propan-2-yl)phenol)

• Product Name: 5-bromo-4-methoxy-2-(propan-2-yl)phenol
• CAS No: 865305-08-4
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 4257074
• PubChem ID: 59598654
• Update Time: 2025-06-24

5-bromo-4-methoxy-2-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-bromo-4-methoxy-2-(1-methylethyl)-
• 5-bromo-4-methoxy-2-(propan-2-yl)phenol
• 865305-08-4
• SLUPSAMQWUIFEK-UHFFFAOYSA-N
• 5-bromo-2-isopropyl-4-methoxy-phenol
• SCHEMBL1494155
• DB-123877

• Inchi： 1S/C10H13BrO2/c1-6(2)7-4-10(13-3)8(11)5-9(7)12/h4-6,12H,1-3H3
• InChI Key： SLUPSAMQWUIFEK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=C(OC)C=C1C(C)C

Computed Properties

• Exact Mass: 244.01
• Monoisotopic Mass: 244.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-bromo-4-methoxy-2-(propan-2-yl)phenol

Comprehensive Overview of 5-bromo-4-methoxy-2-(propan-2-yl)phenol (CAS No. 865305-08-4): Properties, Applications, and Industry Insights

5-bromo-4-methoxy-2-(propan-2-yl)phenol (CAS No. 865305-08-4) is a halogenated phenolic compound with significant relevance in pharmaceutical and agrochemical research. This brominated phenol derivative features a methoxy group and an isopropyl substituent, which contribute to its unique chemical reactivity and biological activity. Researchers have shown growing interest in this compound due to its potential as a building block for drug discovery and specialty chemicals.

The structural features of 5-bromo-4-methoxy-2-(propan-2-yl)phenol make it particularly valuable for medicinal chemistry applications. The bromine atom at the 5-position offers an excellent handle for further functionalization via cross-coupling reactions, while the methoxy group enhances the compound's stability and influences its electronic properties. These characteristics align with current industry trends favoring modular synthetic approaches and fragment-based drug design, addressing frequent search queries about "versatile pharmaceutical intermediates" and "customizable chemical scaffolds."

Recent studies highlight the compound's potential in developing antimicrobial agents, responding to global concerns about antibiotic resistance. The phenolic core structure, common to many natural antibacterial compounds, combined with its synthetic modifications, positions CAS 865305-08-4 as a promising candidate for next-generation anti-infectives. This application area generates substantial interest, as evidenced by search trends for "novel antibacterial compounds" and "halogenated phenol applications."

From a synthetic chemistry perspective, 5-bromo-4-methoxy-2-isopropylphenol (an alternative naming convention) demonstrates excellent compatibility with modern green chemistry principles. Its relatively stable nature allows for optimization of synthetic routes to minimize waste and energy consumption - topics frequently searched in relation to "sustainable chemical production." The compound's balanced lipophilicity, indicated by its logP value, makes it particularly interesting for formulations requiring controlled solubility, addressing common queries about "bioavailability optimization."

The analytical characterization of 865305-08-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the bromine isotope pattern in mass spectral analysis. These analytical aspects respond to frequent searches about "halogenated compound characterization" and "phenolic compound identification." The compound's stability under various pH conditions has also been investigated, providing valuable data for researchers querying "pH-stable phenolic compounds."

In material science applications, the bulky isopropyl group in 5-bromo-4-methoxy-2-(propan-2-yl)phenol contributes to interesting steric effects that can influence material properties. This has led to exploration in advanced polymer systems and functional coatings, areas generating significant search traffic for "phenolic monomers for polymers" and "halogen-containing specialty materials." The compound's potential in these fields demonstrates the growing convergence between fine chemicals and material science.

Quality control specifications for CAS 865305-08-4 typically require ≥95% purity by HPLC, with particular attention to residual solvents and heavy metal content. These standards address industry concerns reflected in searches for "high-purity bromophenols" and "pharmaceutical-grade phenolic compounds." The compound's storage recommendations (typically 2-8°C under inert atmosphere) respond to practical queries about "handling air-sensitive phenols."

Recent patent literature reveals innovative applications of 5-bromo-4-methoxy-2-(propan-2-yl)phenol in catalytic systems and asymmetric synthesis, aligning with search trends for "bromophenol catalysts" and "chiral auxiliary development." The compound's versatility is further demonstrated by its use in developing fluorescence probes and molecular sensors, addressing growing interest in "halogenated fluorescent tags" and "phenolic-based detection systems."

From a regulatory perspective, proper handling procedures for 865305-08-4 emphasize standard laboratory precautions, reflecting compliance with global chemical safety standards. This information responds to frequent searches about "safe handling of brominated compounds" while avoiding classification concerns. The compound's environmental fate has been studied through biodegradation assays and ecotoxicity testing, topics increasingly important in searches for "green brominated compounds."

The global market for specialized phenolic compounds like 5-bromo-4-methoxy-2-(propan-2-yl)phenol shows steady growth, driven by demand from the pharmaceutical intermediate sector and high-performance material industries. Market analysis reveals particular strength in regions with robust fine chemical manufacturing capabilities, addressing search queries about "bromophenol market trends" and "specialty chemical demand forecasts." The compound's niche applications continue to expand as research uncovers new possibilities for this versatile chemical building block.